Ethyl 3-(4-methoxy-2,5-dimethylbenzenesulfonamido)-3-(4-methoxyphenyl)propanoate

• IUPAC Name: ethyl 3-[(4-methoxy-2,5-dimethylphenyl)sulfonylamino]-3-(4-methoxyphenyl)propanoate
• InChI: InChI=1S/C21H27NO6S/c1-6-28-21(23)13-18(16-7-9-17(26-4)10-8-16)22-29(24,25)20-12-14(2)19(27-5)11-15(20)3/h7-12,18,22H,6,13H2,1-5H3
• InChI Key: HRYVPFUACFNGEE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC(C1=CC=C(C=C1)OC)NS(=O)(=O)C2=CC(=C(C=C2C)OC)C
• Molecular Formula: C21H27NO6S
• Molecular Weight: 421.5 g/mol

Description

Ethyl 3-(4-methoxy-2,5-dimethylbenzenesulfonamido)-3-(4-methoxyphenyl)propanoate is a chemical compound that belongs to the family of sulfonamides. It is also known as ethyl 2-(4-methoxy-2,5-dimethylbenzenesulfonamido)-2-(4-methoxyphenyl)acetate. This compound has been widely studied for its potential applications in scientific research, particularly in the fields of medicinal chemistry and pharmacology.

Scientific Research Applications

Chemical Synthesis and Interactions

Research on similar ethyl compounds and their derivatives highlights their utility in chemical syntheses, particularly in forming complex molecular structures through unique bonding interactions and reactivity profiles. For instance, studies have shown that certain ethyl compounds exploit rare nonhydrogen bonding interactions, such as N⋯π and O⋯π types, in their crystal packing, indicating potential for designing novel molecular assemblies (Zhang, Wu, & Zhang, 2011).

Pharmacological Synthesis

While avoiding details related to drug use, dosage, and side effects, it's worth noting that ethyl compounds have been explored for synthesizing therapeutic agents. For example, a study on the catalytic enantioselective synthesis of therapeutic agents against cocaine abuse highlights the versatility of these compounds in developing pharmacologically active molecules (Forrat, Ramón, & Yus, 2007).

Material Science and Polymer Research

Ethyl compounds also play a crucial role in material science, especially in the synthesis of novel copolymers. Research into methyl and methoxy ring-disubstituted ethyl compounds has led to the development of materials with unique properties, such as increased decomposition temperatures and distinct molecular structures, which could be relevant for applications in high-performance materials (Kharas et al., 2015).

Analytical and Spectroscopic Studies

The polymorphic forms of similar ethyl compounds have been characterized using advanced spectroscopic and diffractometric techniques. This research is essential for understanding the solid-state behavior of these compounds, which can influence their reactivity and application in various scientific fields (Vogt, Williams, Johnson, & Copley, 2013).